Cas no 19077-61-3 (methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate)

• Product Name: methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• CAS No: 19077-61-3
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD00175136
• CID: 907745
• PubChem ID: 286517
• Update Time: 2025-10-28

methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoic acid
• methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• methyl 2-(2,5-dioxopyrrol-1-yl)benzoate
• Benzoic acid, 2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, methyl ester
• F1751-0015
• IDI1_017252
• SR-01000640677-1
• NSC144970
• AKOS000296062
• LCWKOBRYDWGUOQ-UHFFFAOYSA-N
• NSC-144970
• 4G-920
• 19077-61-3
• DTXSID90301614
• methyl2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
• MFCD00175136
• CCG-51377
• HMS1447K13
• CS-0449410
• CHEMBL4545258
• BBL018917
• STL015401
• Maybridge3_005865

• MDL： MFCD00175136
• Inchi： 1S/C12H9NO4/c1-17-12(16)8-4-2-3-5-9(8)13-10(14)6-7-11(13)15/h2-7H,1H3
• InChI Key： LCWKOBRYDWGUOQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 231.05317
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate

Methyl 2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 19077-61-3): A Comprehensive Overview

Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 19077-61-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl N-(2-carboxyphenyl)-N′-acetylhydrazinecarboxylate, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Properties and Structure: Methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate is a white crystalline solid with a molecular formula of C₁₃H₁₀N₂O₄. Its molecular weight is approximately 266.23 g/mol. The compound features a benzene ring substituted with a methyl ester group and a pyrrole ring containing two oxo groups. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for various scientific investigations.

Synthesis Methods: The synthesis of methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate can be achieved through several routes. One common method involves the reaction of 2-carboxybenzohydrazide with acetic anhydride in the presence of methanol and an acid catalyst. This reaction yields the desired product with high purity and yield. Another approach involves the condensation of 2-acetylaminobenzoic acid with methyl chloroformate followed by cyclization under appropriate conditions. These synthetic methods have been extensively studied and optimized to ensure efficient production of the compound for both laboratory and industrial applications.

Biological Activities: Recent research has highlighted the potential biological activities of methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, it has been found to scavenge free radicals effectively, thereby protecting cells from oxidative stress-induced damage.

Pharmaceutical Applications: The unique combination of anti-inflammatory and antioxidant properties makes methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate a promising candidate for various pharmaceutical applications. Preclinical studies have explored its potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Furthermore, its antioxidant activity suggests potential therapeutic benefits in conditions characterized by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Toxicity and Safety: Understanding the toxicity profile of methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate is crucial for its safe use in pharmaceutical formulations. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, like any chemical substance, it should be handled with appropriate safety measures to prevent exposure to high concentrations or prolonged contact.

Current Research Trends: Ongoing research continues to uncover new aspects of methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop novel delivery systems that can target specific tissues or cells for improved treatment outcomes.

Conclusion: In summary, methyl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 19077-61-3) is a multifaceted organic compound with promising biological activities and potential pharmaceutical applications. Its unique chemical structure and properties make it an attractive subject for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.